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Compound of Interest

Compound Name: GNF362

Cat. No.: B10776100

Audience: Researchers, scientists, and drug development professionals.

Introduction

GNF362 is a potent and selective, orally bioavailable inhibitor of inositol trisphosphate 3' kinase
B (Itpkb), with an IC50 of 9 nM.[1][2] It also shows inhibitory activity against Itpka and Itpkc with
IC50 values of 20 nM and 19 nM, respectively.[1][2] By inhibiting Itpkb, GNF362 prevents the
phosphorylation of inositol 1,4,5-trisphosphate (IP3) to inositol 1,3,4,5-tetrakisphosphate (IP4).
[1] This leads to an accumulation of IP3, which in turn enhances calcium (Ca2+) signaling
following antigen receptor activation in lymphocytes. This enhanced Ca2+ response can induce
apoptosis in activated T cells, suggesting a therapeutic potential for T-cell-mediated
autoimmune diseases.

These application notes provide detailed protocols for the dissolution and use of GNF362 in
cell culture experiments.

Data Presentation

Table 1: Properties and Recommended Conditions for GNF362
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Property Value Reference
Molecular Weight 426.4 g/mol
Formulation A solid

DMSO: 100 mg/mL (234.50

mM) or 85 mg/mL (199.32 mM)
Solubility Ethanol: = 50 mg/mL (117.25

mM) or 42 mg/mL Methanol:

Soluble Water: Insoluble

DMSO (fresh, non-
hygroscopic)

Recommended Solvent

-80°C for up to 6 months -20°C

Stock Solution Storage
for up to 1 month

12 nM for augmenting Ca2+
In Vitro Activity (EC50) responses in primary B or T
lymphocytes

Experimental Protocols

1. Preparation of a GNF362 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GNF362 in DMSO.

Materials:

GNF362 powder

Dimethyl sulfoxide (DMSO), cell culture grade, fresh and anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
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o Sterile pipette tips
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
maintain the sterility of the stock solution.

o Weighing GNF362: Accurately weigh the desired amount of GNF362 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh 4.264 mg of GNF362.

o Dissolution:

[e]

Add the weighed GNF362 powder to a sterile microcentrifuge tube.

[e]

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.
For 4.264 mg of GNF362, add 1 mL of DMSO.

[e]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes. Gentle warming can also be applied if necessary.

» Sterilization (Optional): If sterility is a concern, the prepared stock solution can be filter-
sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

2. Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the GNF362 stock solution to the final working
concentration in cell culture medium.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/product/b10776100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

10 mM GNF362 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Sterile pipette tips
Procedure:

e Thawing the Stock Solution: Thaw an aliquot of the 10 mM GNF362 stock solution at room
temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell
culture medium to achieve the desired final concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, as higher concentrations can be cytotoxic to many cell lines.

o Example for a 10 uM final concentration:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 uL of
cell culture medium. This results in a 10 uM solution.

» Alternatively, for a larger volume, add 10 pL of the 10 mM stock to 9.99 mL of medium.

» Application to Cells: Add the prepared working solution to your cell cultures. Ensure proper
mixing. For control experiments, treat cells with a vehicle control containing the same final
concentration of DMSO as the GNF362-treated cells.

Mandatory Visualization
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Caption: Workflow for dissolving GNF362 and preparing working solutions.
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GNF362 Mechanism of Action
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Caption: GNF362 inhibits Itpkb, enhancing Ca?* signaling and inducing apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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